Cas no 951909-60-7 (2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine)

• Product Name: 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine
• CAS No: 951909-60-7
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5702528
• PubChem ID: 16787944
• Update Time: 2025-10-31

2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-((3,4-Dihydroquinolin-1(2H)-yl)sulfonyl)ethan-1-amine
• [2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethyl]amine
• CHEMBL4559242
• STL243633
• EN300-238376
• 2-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)ethanamine
• 2-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)ethan-1-amine
• F2158-0053
• BBL031421
• AKOS000145036
• 2-(3,4-dihydroquinolin-1(2H)-ylsulfonyl)ethanamine
• 1322604-67-0
• 951909-60-7
• 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine

• Inchi： 1S/C11H16N2O2S/c12-7-9-16(14,15)13-8-3-5-10-4-1-2-6-11(10)13/h1-2,4,6H,3,5,7-9,12H2
• InChI Key： AWWRBBQOTUJTGL-UHFFFAOYSA-N
• SMILES： S(CCN)(N1C2C=CC=CC=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine

Introduction to 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine (CAS No. 951909-60-7) and Its Emerging Applications in Chemical Biology

The compound 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine (CAS No. 951909-60-7) represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. As a derivative of dihydroquinoline, this scaffold has garnered significant attention in recent years due to its structural versatility and potential pharmacological properties. The presence of a sulfonyl group and an amine moiety enhances its interactions with biological targets, making it a promising candidate for drug discovery and therapeutic development.

In the realm of chemical biology, the exploration of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. Dihydroquinoline derivatives, such as 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine, have been extensively studied for their role in modulating various biological pathways. The sulfonyl group not only contributes to the compound's solubility but also serves as a key pharmacophore for binding to proteins and enzymes. This dual functionality has opened up avenues for developing molecules with enhanced selectivity and potency.

Recent advancements in computational chemistry have enabled the rational design of dihydroquinoline-based compounds like 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine. By leveraging molecular docking simulations and virtual screening, researchers have identified potential binding pockets in target proteins that can be exploited for therapeutic intervention. For instance, studies have highlighted its interaction with kinases and transcription factors, which are critical in cancer and inflammatory diseases. The amine group in the molecule facilitates hydrogen bonding interactions, while the sulfonyl moiety provides electrostatic complementarity to charged residues in the binding site.

The synthesis of 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine involves multi-step organic reactions that require precise control over reaction conditions. The dihydroquinoline core is typically synthesized via cyclization reactions, followed by functionalization with a sulfonyl group and an amine substituent. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, allowing for higher yields and improved purity. These advancements have made it feasible to produce sufficient quantities of the compound for preclinical studies.

Preclinical studies have demonstrated the potential of 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine as an anti-inflammatory agent. In vitro assays have shown that it can inhibit the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in inflammation. Additionally, its ability to modulate signaling pathways such as MAPK and NF-κB has been observed in cell-based models. These findings suggest that the compound may offer therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease.

Another exciting application of 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine lies in its potential as an anticancer agent. Research has indicated that dihydroquinoline derivatives can disrupt microtubule formation by inhibiting tubulin polymerization. The structural features of 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine make it a candidate for targeting tubulin-dependent cancers, such as those driven by mutations in oncogenes like KRAS or BRAF. Preclinical trials are underway to evaluate its efficacy against various cancer cell lines and its ability to sensitize tumors to conventional chemotherapies.

The role of 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine in central nervous system (CNS) disorders is also being explored. Dihydroquinoline derivatives have shown promise in treating neurodegenerative diseases due to their ability to cross the blood-brain barrier (BBB). Studies suggest that the compound can modulate neurotransmitter systems involved in cognition and mood regulation. Its potential applications in conditions such as Alzheimer's disease and Parkinson's disease are under active investigation.

In conclusion, 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine (CAS No. 951909-60-7) represents a versatile scaffold with significant potential across multiple therapeutic areas. Its unique structural features enable interactions with key biological targets, making it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, 2-(3,4-Dihydroquinolin-1(2H)-ylsulfonyl)ethylamine is poised to play a crucial role in developing next-generation therapeutics.